Cas no 2138212-04-9 (1-(2-Bromoethyl)-3-methylpiperazine)

• Product Name: 1-(2-Bromoethyl)-3-methylpiperazine
• CAS No: 2138212-04-9
• MF: C₇H₁₅BrN₂
• MW: 207.111400842667
• CID: 6487006
• PubChem ID: 165465716
• Update Time: 2025-05-26

1-(2-Bromoethyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2138212-04-9
• EN300-767762
• 1-(2-bromoethyl)-3-methylpiperazine
• 1-(2-Bromoethyl)-3-methylpiperazine

• Inchi： 1S/C7H15BrN2/c1-7-6-10(4-2-8)5-3-9-7/h7,9H,2-6H2,1H3
• InChI Key： KXIVBDMRSDFWPI-UHFFFAOYSA-N
• SMILES： BrCCN1CCNC(C)C1

Computed Properties

• Exact Mass: 206.04186g/mol
• Monoisotopic Mass: 206.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-Bromoethyl)-3-methylpiperazine

Introduction to 1-(2-Bromoethyl)-3-methylpiperazine (CAS No. 2138212-04-9)

1-(2-Bromoethyl)-3-methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2138212-04-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This piperazine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound consists of a piperazine backbone substituted with a 2-bromoethyl group at the 1-position and a methyl group at the 3-position, which together contribute to its unique chemical properties and reactivity.

The 2-bromoethyl side chain introduces a bromine atom, which is a versatile handle for further functionalization through cross-coupling reactions such as Suzuki, Heck, or Buchwald-Hartwig couplings. This makes 1-(2-Bromoethyl)-3-methylpiperazine a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive scaffolds. The methyl group at the 3-position of the piperazine ring can influence the electronic properties and steric environment of the molecule, thereby affecting its interactions with biological targets.

In recent years, there has been growing interest in piperazine derivatives as pharmacophores due to their ability to modulate various biological pathways. Specifically, compounds containing the piperazine moiety have shown promise in the treatment of neurological disorders, infectious diseases, and cancer. The bromoethyl substitution pattern in 1-(2-Bromoethyl)-3-methylpiperazine suggests potential applications in designing small-molecule inhibitors or agonists targeting enzymes and receptors involved in these diseases.

One of the most compelling aspects of 1-(2-Bromoethyl)-3-methylpiperazine is its utility as a building block for drug discovery. The bromine atom provides a convenient site for introducing new functional groups, allowing chemists to tailor the molecule for specific biological activities. For instance, researchers have explored its use in synthesizing kinase inhibitors, where the bromoethyl group can be coupled to other pharmacophoric elements to enhance binding affinity and selectivity. Additionally, the methyl group can be used to fine-tune solubility and metabolic stability, critical factors in drug development.

The synthesis of 1-(2-Bromoethyl)-3-methylpiperazine typically involves the alkylation of 3-methylpiperazine with 2-bromopropane or a similar electrophile under controlled conditions. This reaction requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications on larger scales. Recent studies have highlighted the use of flow chemistry techniques to improve reaction efficiency and reduce waste, aligning with green chemistry principles.

In terms of biological activity, preliminary studies on derivatives of 1-(2-Bromoethyl)-3-methylpiperazine have shown interesting results. For example, modifications at the bromoethyl position have led to compounds with enhanced binding affinity to certain protein targets. These findings underscore the importance of structure-activity relationships (SAR) in optimizing drug candidates. Furthermore, computational modeling has been employed to predict how different substituents affect molecular interactions, providing insights into potential therapeutic effects.

The pharmaceutical industry continues to leverage piperazine derivatives due to their broad range of biological activities. 1-(2-Bromoethyl)-3-methylpiperazine represents a promising starting point for developing novel therapeutics. Its unique structural features make it suitable for targeting various diseases, including those involving aberrant signaling pathways. As research progresses, it is expected that more sophisticated derivatives will be designed and tested, further expanding its utility in drug development.

From a chemical perspective, 1-(2-Bromoethyl)-3-methylpiperazine is an intriguing molecule that exemplifies the intersection of organic synthesis and medicinal chemistry. The combination of functional groups such as bromoethyl and methyl offers numerous possibilities for chemical manipulation, enabling researchers to explore diverse chemical spaces. This flexibility is crucial for discovering new drugs that can address unmet medical needs effectively.

The future directions for research on 1-(2-Bromoethyl)-3-methylpiperazine include exploring its role in developing treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. Piperazine derivatives have shown potential as monoamine oxidase (MAO) inhibitors and acetylcholinesterase (AChE) inhibitors, which are key targets in managing these conditions. Additionally, its application in antiviral therapies is being investigated due to its ability to modulate enzyme functions associated with viral replication.

In conclusion,1-(2-Bromoethyl)-3-methylpiperazine (CAS No. 2138212-04-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,1-(2-Bromoethyl)-3-methyl-piperazine is poised to play an increasingly important role in advancing therapeutic innovation.